Cas no 2227715-50-4 (rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227715-50-4
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6115906
• PubChem ID: 165655271
• Update Time: 2025-07-23

rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1919936
• 2227715-50-4

• Inchi： 1S/C11H13BrO2S/c1-5-4-15-9(8(5)12)6-7(10(13)14)11(6,2)3/h4,6-7H,1-3H3,(H,13,14)/t6-,7-/m0/s1
• InChI Key： MCSOFMLEPXCIFS-BQBZGAKWSA-N
• SMILES： BrC1C(C)=CSC=1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227715-50-4)

Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227715-50-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development and biochemical research. The presence of a cyclopropane ring and a thiophene moiety in its framework imparts unique chemical properties that make it a subject of intense study.

The molecular structure of Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a carboxylic acid group at the 1-position and a brominated and methylated thiophene ring at the 3-position. This arrangement not only contributes to its distinct physical and chemical properties but also opens up possibilities for diverse biological activities. The cyclopropane ring is known for its strain and rigidity, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures, such as thiophene derivatives, due to their potential pharmacological properties. The compound Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents an advanced example of such a structure. Its unique combination of functional groups makes it a valuable scaffold for further chemical modifications and biological evaluations.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The cyclopropane ring can serve as a pharmacophore, facilitating interactions with biological receptors or enzymes. Additionally, the thiophene moiety is known to exhibit various biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. These properties make Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid an attractive candidate for further investigation in medicinal chemistry.

Recent studies have demonstrated the importance of cyclopropane-containing compounds in drug development. The strain energy within the cyclopropane ring can lead to unique reactivity patterns that are not observed in other saturated hydrocarbons. This reactivity has been exploited in the design of novel drugs that target specific biological pathways. For instance, some cyclopropane derivatives have shown promise in inhibiting enzymes involved in cancer progression or viral replication.

The bromination and methylation of the thiophene ring in Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid further enhances its potential as a pharmacological agent. These substituents can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets. Additionally, they can provide handles for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

In the context of medicinal biology, this compound has been explored for its potential role in modulating inflammatory responses. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic infections. By targeting key inflammatory pathways, compounds like Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid could offer new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques have been employed to construct the complex framework efficiently. These techniques include cross-coupling reactions, cyclization processes, and functional group transformations. The successful synthesis of such intricate molecules underscores the progress made in synthetic organic chemistry over recent decades.

The pharmacokinetic properties of Rac-(1R,3R)-3-(3-bromo-4-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid are also areas of active investigation. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles，making it suitable for further development.

The future directions for research on this compound include exploring its mechanism of action、evaluating its efficacy in preclinical models，and optimizing its chemical properties for improved bioavailability。Collaborations between synthetic chemists、medicinal biologists，and pharmacologists will be essential in realizing these goals。

In conclusion，Rac-(1R，3R)-3-(3-bromo -4-methylthiophen - 2 - yl) - 2 ， 2 - dimethylcyclopropanecarboxylic acid (CAS No . 2227715 - 50 - 4) is a promising compound with significant potential in pharmaceutical chemistry and medicinal biology。 Its unique molecular structure、biological activities，and favorable pharmacokinetic properties make it an attractive candidate for further research。 As our understanding of drug design and development continues to evolve，compounds like this one will play an increasingly important role in addressing unmet medical needs。